Cas no 2228149-78-6 (5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine)

• Product Name: 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine
• CAS No: 2228149-78-6
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 5943350
• PubChem ID: 165637289
• Update Time: 2025-05-30

5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine
• 5-{2-[methyl(propan-2-yl)amino]ethyl}-1H-imidazol-2-amine
• 2228149-78-6
• EN300-2000349

• Inchi： 1S/C9H18N4/c1-7(2)13(3)5-4-8-6-11-9(10)12-8/h6-7H,4-5H2,1-3H3,(H3,10,11,12)
• InChI Key： ZXXNBVRDAUINGJ-UHFFFAOYSA-N
• SMILES： N(C)(CCC1=CN=C(N)N1)C(C)C

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.9Ų

Additional information on 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine

5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine, identified by the CAS number NO2228149-78-6, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazolamines, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a central imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole ring is further substituted at the 5-position with a 2-methyl(propan-2-yl)aminoethyl group, and at the 2-position with an amine group. This unique substitution pattern imparts the compound with distinct chemical and physical properties, making it suitable for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its imidazole core is known to exhibit significant biological activity, particularly in targeting various enzymes and receptors. For instance, research has shown that derivatives of this compound can act as inhibitors of certain kinases, which are crucial in the signaling pathways of cancer cells. This makes it a promising candidate for the development of anti-cancer therapies.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in agrochemicals. Its ability to interact with plant hormones and regulate plant growth processes has led to its consideration as a growth regulator in agriculture. Studies have demonstrated that this compound can enhance stress tolerance in plants, making it a valuable tool in sustainable agriculture practices.

The synthesis of 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. The synthesis often requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological properties. Research indicates that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

In terms of industrial applications, this compound has shown promise as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds with other molecules makes it ideal for use in high-performance materials that require durability and resistance to environmental factors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with greater accuracy. Molecular modeling studies have provided insights into its interaction with biological systems, aiding in the design of more effective drug delivery systems.

In conclusion, 5-{2-methyl(propan-2-yl)aminoethyl}-1H-imidazol-2-amine represents a versatile chemical entity with diverse applications across multiple industries. Its unique structure and properties make it a valuable tool in drug discovery, agriculture, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.